Cas no 1080064-51-2 ((1R)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1R)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1080064-51-2
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD06762379
• CID: 2184356
• PubChem ID: 57658975
• Update Time: 2023-11-24

(1R)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[4-chloro-3-(trifluoromethyl)phenyl]ethylamine
• (R)-1-(4-Chloro-3-(trifluoromethyl)phenyl)ethanamine
• FCH3508668
• AX8297252
• (1R)-1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-amine
• (1R)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-amine
• (R)-1-(4-Chloro-3-trifluoromethyl-phenyl)-ethylamine

• MDL： MFCD06762379
• Inchi： 1S/C9H9ClF3N/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-5H,14H2,1H3/t5-/m1/s1
• InChI Key： MOUAJCCENYTTAF-RXMQYKEDSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes